Cas no 371233-27-1 (4-(2-Fluorophenyl)-2-methyl-5-oxo-5H-indeno1,2-bpyridine-3-carbonitrile)

• Product Name: 4-(2-Fluorophenyl)-2-methyl-5-oxo-5H-indeno1,2-bpyridine-3-carbonitrile
• CAS No: 371233-27-1
• MDL: MFCD03006776
• CID: 4650059
• Update Time: 2025-05-19

4-(2-Fluorophenyl)-2-methyl-5-oxo-5H-indeno1,2-bpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2-Fluorophenyl)-2-methyl-5-oxo-5H-indeno1,2-bpyridine-3-carbonitrile

• MDL： MFCD03006776

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4-(2-Fluorophenyl)-2-methyl-5-oxo-5H-indeno1,2-bpyridine-3-carbonitrile

Comprehensive Overview of 4-(2-Fluorophenyl)-2-methyl-5-oxo-5H-indeno[1,2-b]pyridine-3-carbonitrile (CAS No. 371233-27-1)

4-(2-Fluorophenyl)-2-methyl-5-oxo-5H-indeno[1,2-b]pyridine-3-carbonitrile (CAS No. 371233-27-1) is a structurally unique heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This molecule combines a fluorophenyl moiety with an indeno[1,2-b]pyridine core, making it a versatile intermediate for drug discovery and functional material development. Its carbonitrile group further enhances its reactivity, enabling diverse synthetic applications.

The compound's 2-methyl-5-oxo-5H-indeno[1,2-b]pyridine scaffold is particularly noteworthy for its potential biological activities. Researchers have explored its derivatives as kinase inhibitors, antimicrobial agents, and fluorescent probes. The presence of the fluorophenyl group often improves metabolic stability and membrane permeability, which are critical factors in medicinal chemistry. Recent studies suggest that this structural motif may contribute to selective binding with certain protein targets, sparking interest in oncology and neurology applications.

From a synthetic chemistry perspective, 4-(2-Fluorophenyl)-2-methyl-5-oxo-5H-indeno[1,2-b]pyridine-3-carbonitrile serves as a valuable building block for constructing more complex molecular architectures. Its carbonitrile functionality allows for further derivatization through nucleophilic addition or cyclization reactions. The compound's fluorescence properties have also been investigated for potential use in organic light-emitting diodes (OLEDs) and biosensors, aligning with current trends in sustainable materials and diagnostic technologies.

The growing demand for fluorinated heterocycles in drug development has increased the relevance of this compound. Fluorination often enhances pharmacological properties, and the 2-fluorophenyl substitution in this molecule follows this strategic approach. Computational studies of similar structures indicate potential interactions with various biological targets, making CAS 371233-27-1 a subject of ongoing virtual screening campaigns in computer-aided drug design (CADD).

Quality control and characterization of 4-(2-Fluorophenyl)-2-methyl-5-oxo-5H-indeno[1,2-b]pyridine-3-carbonitrile typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly employed to verify purity and structural integrity. These analytical protocols ensure the compound meets the stringent requirements for research and development applications.

In material science applications, the indeno[1,2-b]pyridine core demonstrates interesting photophysical properties. Researchers are investigating its potential in organic electronics, particularly as an electron-transporting material. The compound's conjugated system and carbonitrile group contribute to its electronic characteristics, which may be tunable through further structural modifications.

The synthesis of CAS 371233-27-1 typically involves multi-step organic transformations, often starting from readily available precursors. Recent literature describes optimized routes that improve yield and reduce environmental impact, reflecting the pharmaceutical industry's growing emphasis on green chemistry principles. These synthetic advancements make the compound more accessible for broader research applications.

Stability studies indicate that 4-(2-Fluorophenyl)-2-methyl-5-oxo-5H-indeno[1,2-b]pyridine-3-carbonitrile maintains integrity under standard storage conditions, typically in cool, dry environments protected from light. Proper handling procedures ensure its longevity for experimental use, though specific stability data may vary depending on formulation and purity grade.

As research into fluorinated heterocyclic compounds continues to expand, 371233-27-1 represents an important reference structure for medicinal chemists. Its balanced lipophilicity and molecular weight fall within desirable ranges for drug-like properties, making it a valuable template for structure-activity relationship (SAR) studies. The compound's potential as a privileged scaffold in fragment-based drug discovery is currently under investigation by several research groups.

The intellectual property landscape surrounding indeno[1,2-b]pyridine derivatives has become increasingly active, with numerous patents filed for related structures in recent years. While 4-(2-Fluorophenyl)-2-methyl-5-oxo-5H-indeno[1,2-b]pyridine-3-carbonitrile itself may not be patented, its structural features appear in several proprietary compounds, highlighting its significance in contemporary chemical research and development.

Future research directions for CAS 371233-27-1 may explore its potential in targeted drug delivery systems or as a component of supramolecular assemblies. The compound's modular structure allows for systematic variation, enabling researchers to fine-tune properties for specific applications. As analytical techniques and synthetic methodologies continue to advance, our understanding of this molecule's full potential will undoubtedly expand.